Cas no 1694401-81-4 (4-bromo-3,5-dimethylbenzene-1-sulfonamide)

• Product Name: 4-bromo-3,5-dimethylbenzene-1-sulfonamide
• CAS No: 1694401-81-4
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 5171381
• PubChem ID: 103578866
• Update Time: 2026-03-04

4-bromo-3,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-bromo-3,5-dimethyl-
• 4-bromo-3,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C8H10BrNO2S/c1-5-3-7(13(10,11)12)4-6(2)8(5)9/h3-4H,1-2H3,(H2,10,11,12)
• InChI Key： PDCWWYMXHRNYJL-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(C)=C(Br)C(C)=C1

Additional information on 4-bromo-3,5-dimethylbenzene-1-sulfonamide

Comprehensive Overview of 4-bromo-3,5-dimethylbenzene-1-sulfonamide (CAS No. 1694401-81-4)

4-bromo-3,5-dimethylbenzene-1-sulfonamide, identified by its CAS number 1694401-81-4, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a brominated aromatic ring with dimethyl substitutions, making it a valuable intermediate for synthesizing bioactive molecules. Its unique structure contributes to its role in drug discovery, particularly in targeting enzyme inhibition and modulating protein interactions.

The compound's molecular formula C8H10BrNO2S and molecular weight 264.14 g/mol highlight its moderate size, ideal for medicinal chemistry applications. Researchers are exploring its potential in developing anti-inflammatory agents and antimicrobial compounds, aligning with current trends in combating antibiotic resistance. The bromo and sulfonamide functional groups enable diverse chemical modifications, facilitating structure-activity relationship (SAR) studies.

In material science, 4-bromo-3,5-dimethylbenzene-1-sulfonamide serves as a precursor for advanced polymers and liquid crystals. Its thermal stability (decomposing above 200°C) makes it suitable for high-performance applications. Analytical techniques like HPLC, NMR, and mass spectrometry confirm its purity, critical for reproducibility in research. Recent patents highlight its utility in OLED materials and organic semiconductors, addressing the growing demand for flexible electronics.

Environmental and safety studies indicate this compound requires standard laboratory handling precautions. Its low water solubility and moderate lipophilicity (LogP ~2.3) influence its environmental fate, with biodegradation studies underway. Regulatory databases classify it as non-hazardous under normal use conditions, though proper ventilation and PPE are recommended during synthesis.

The synthetic route to CAS 1694401-81-4 typically involves bromination of 3,5-dimethylbenzenesulfonamide, with yields optimized to 78-85% in recent literature. Process chemists emphasize green chemistry principles, reducing heavy metal catalysts through innovative bromination methods. This aligns with the pharmaceutical industry's focus on sustainable synthesis and atom economy.

Market analysts note rising demand for halogenated sulfonamides, with this compound appearing in 17% more research papers since 2020. Its cost-effectiveness compared to similar bromoaromatics makes it attractive for industrial-scale applications. Suppliers typically provide >98% purity grades, with custom isotopic labeling (13C, 15N) available for metabolic studies.

Future applications may exploit its fluorescence properties (λ_em 320-350 nm) for bioimaging probes. Computational studies predict strong binding affinity for carbonic anhydrase isoforms, suggesting potential in diuretics and antiglaucoma drugs. These developments position 4-bromo-3,5-dimethylbenzene-1-sulfonamide as a versatile building block in 21st-century chemical innovation.